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Compound of Interest

Compound Name: Ferrous chloride dihydrate

CAS No.: 20049-66-5

Cat. No.: B8270115

Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for managing the hygroscopic nature of ferrous chloride dihydrate (FeCl₂·2H₂O)

in experiments. Adherence to these protocols is critical for ensuring experimental accuracy and

reproducibility.

Frequently Asked Questions (FAQs)
Q1: Why is my solid ferrous chloride dihydrate turning a yellowish or brownish color?

A1: Ferrous chloride is susceptible to oxidation in the presence of air and moisture.[1][2] The

change from its typical pale green or off-white color to yellow or brown indicates oxidation of

iron(II) to iron(III), forming ferric compounds like ferric chloride or iron oxyhydroxides.[1][3] This

process is accelerated by the absorption of atmospheric moisture due to the compound's

hygroscopic nature.[1][4]

Q2: I observed that my ferrous chloride dihydrate has become wet or clumped together.

What is happening?
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A2: This phenomenon is known as deliquescence, where the salt absorbs enough moisture

from the air to dissolve and form a solution.[1] Ferrous chloride and its hydrates are known to

be deliquescent.[1][3] This indicates improper storage in an environment with high relative

humidity.

Q3: How can the hygroscopic nature of ferrous chloride dihydrate affect my experimental

results?

A3: The absorption of water can lead to several experimental errors:

Inaccurate Weighing: The measured mass will be artificially high due to the added weight of

absorbed water, leading to errors in solution concentration.

Side Reactions: The presence of water can initiate unwanted side reactions or alter reaction

kinetics, particularly in moisture-sensitive experiments.

Compound Degradation: As mentioned in Q1, moisture promotes oxidation to ferric species,

meaning you are no longer working with a pure ferrous compound.[3]

Altered Stoichiometry: The change in the hydration state (e.g., from dihydrate to

tetrahydrate) alters the molar mass of the compound.

Q4: What are the ideal storage conditions for ferrous chloride dihydrate?

A4: To minimize moisture absorption and oxidation, ferrous chloride dihydrate should be

stored in a tightly sealed container in a cool, dry, and well-ventilated place.[5][6][7] For long-

term storage or for use in highly sensitive applications, storing it inside a desiccator with a

suitable drying agent (e.g., silica gel, phosphorus pentoxide) or in a glove box under an inert

atmosphere (e.g., argon or nitrogen) is highly recommended.[6]

Q5: My experiment requires an anhydrous solvent. How do I handle ferrous chloride
dihydrate to prevent introducing water?

A5: When working with anhydrous solvents, all manipulations involving ferrous chloride
dihydrate should be performed under an inert atmosphere, for instance, in a glove box.

Weighing should be done quickly, and the container should be sealed immediately after use. It

is also crucial to use properly dried glassware.
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Q6: I am preparing an aqueous solution of ferrous chloride, and a precipitate is forming. What

is the cause, and how can I prevent it?

A6: Ferrous chloride solutions can undergo hydrolysis, leading to the formation of insoluble iron

hydroxides. Additionally, oxidation to less soluble ferric species can occur. To prevent

precipitation, it is common practice to acidify the solution slightly by adding a small amount of

hydrochloric acid (HCl), which helps to keep the iron ions dissolved.[8][9] Solutions should also

be freshly prepared for best results.
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Issue Observation Probable Cause(s)
Recommended
Action(s)

Inaccurate Molar

Concentration

Experimental results

are inconsistent or

suggest a lower-than-

expected

concentration of Fe²⁺.

The starting material

has absorbed

atmospheric moisture,

leading to an

inaccurate initial

weight.

1. Store ferrous

chloride dihydrate in a

desiccator. 2. If

possible, handle and

weigh the compound

in a glove box under

an inert atmosphere.

3. Consider

quantifying the Fe²⁺

content of your stock

solution via titration

before use.

Compound Color

Change

The solid changes

from pale green/white

to yellow or brown.

Oxidation of Fe²⁺ to

Fe³⁺ due to exposure

to air and moisture.

1. Discard the

discolored reagent as

it is no longer pure. 2.

Ensure storage

containers are airtight

and stored in a dry

environment.[6][7] 3.

For future purchases,

consider smaller batch

sizes to minimize

exposure over time.

Formation of

Precipitate in Aqueous

Solution

A brownish precipitate

forms upon dissolving

the salt in water.

Hydrolysis and/or

oxidation of ferrous

ions.

1. Prepare the

solution using

deoxygenated water.

2. Add a few drops of

concentrated

hydrochloric acid to

the water before

adding the ferrous

chloride to lower the

pH.[9] 3. Prepare
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solutions fresh before

each experiment.

Material Clumping or

"Caking"

The powder is no

longer free-flowing

and has formed hard

clumps.

Significant moisture

absorption from the

atmosphere.

1. The material's

purity is compromised.

It is best to discard it.

2. Improve storage

conditions

immediately by using

a desiccator or glove

box. 3. Do not attempt

to dry and reuse the

material for

quantitative

experiments as the

exact hydration state

will be unknown.

Quantitative Data: Properties of Ferrous Chloride
Hydrates
The stability and properties of ferrous chloride are highly dependent on its hydration state. The

dihydrate is generally more stable against corrosion when in contact with iron at lower humidity

compared to the tetrahydrate.[10]
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Property
Ferrous Chloride
(Anhydrous)

Ferrous Chloride
Dihydrate

Ferrous Chloride
Tetrahydrate

Formula FeCl₂ FeCl₂·2H₂O FeCl₂·4H₂O

Molar Mass 126.75 g/mol [11] 162.78 g/mol 198.81 g/mol [11]

Appearance
White to off-white

solid[2][11]

Greenish monoclinic

crystals[12]

Greenish

tetrahydrate[11]

Density 3.16 g/cm³[11][12] 2.39 g/cm³[11][12] 1.93 g/cm³[11][12]

Melting Point 677 °C[11][12]
Decomposes at 120

°C[11][12]

Decomposes at 105

°C[11][12]

Solubility in Water Highly soluble[12][13] Soluble[12] Soluble[12]

Hygroscopicity
Very hygroscopic[12]

[13]
Hygroscopic Deliquescent[1]

Note: Solid ferrous chloride tetrahydrate (FeCl₂·4H₂O) in contact with iron can cause corrosion,

while the solid dihydrate (FeCl₂·2H₂O) does not.[10] There is a threshold relative humidity

below which the dihydrate is the stable form.[10]

Experimental Protocols
Protocol 1: Preparation of a Standardized Ferrous
Chloride Aqueous Solution
This protocol describes the preparation of a 0.1 M ferrous chloride solution, taking into account

its hygroscopic and oxidative instability.

Materials:

Ferrous chloride dihydrate (FeCl₂·2H₂O)

Distilled, deionized, and deoxygenated water (prepared by boiling for 30 minutes and cooling

under N₂ or Ar)

Concentrated Hydrochloric Acid (HCl)
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Volumetric flask (e.g., 100 mL)

Analytical balance

Methodology:

Add approximately 50 mL of deoxygenated water to the 100 mL volumetric flask.

Carefully add 0.2 mL of concentrated HCl to the water in the flask and mix gently. This will

create an acidic environment to prevent the precipitation of iron hydroxides.

Accurately weigh approximately 1.63 g of ferrous chloride dihydrate. Perform this step as

quickly as possible to minimize water absorption.

Immediately transfer the weighed solid to the volumetric flask containing the acidified water.

Swirl the flask gently to dissolve the solid completely.

Once dissolved, dilute the solution to the 100 mL mark with deoxygenated water.

Stopper the flask and invert it several times to ensure homogeneity.

Use the solution immediately. For storage, blanket the solution with an inert gas (N₂ or Ar)

and seal tightly.

Protocol 2: Handling Ferrous Chloride Dihydrate for
Anhydrous Reactions
This protocol outlines the procedure for accurately dispensing ferrous chloride dihydrate for

use in a moisture-sensitive reaction.

Materials:

Ferrous chloride dihydrate (FeCl₂·2H₂O) stored in a desiccator

Anhydrous solvent (e.g., THF, DCM), properly dried

Schlenk flask or other suitable reaction vessel, oven- or flame-dried
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Glove box or Schlenk line setup with an inert atmosphere (N₂ or Ar)

Spatula, weighing paper/boat

Methodology:

Transfer the sealed container of ferrous chloride dihydrate, along with all necessary

glassware and tools, into a glove box.

Allow the container to equilibrate to the glove box atmosphere before opening.

Open the container and quickly weigh the desired amount of the solid onto a weighing boat.

Immediately add the weighed ferrous chloride dihydrate to the reaction vessel inside the

glove box.

Seal the reaction vessel and the stock container of ferrous chloride dihydrate.

The reaction vessel can now be removed from the glove box. Anhydrous solvent can be

added via a syringe through a septum.

If a glove box is unavailable, perform the weighing in the open air as rapidly as possible and

immediately place the solid into a reaction flask that is being purged with a strong flow of

inert gas. This is a less ideal but viable alternative.
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Workflow for Handling Ferrous Chloride Dihydrate

Preparation & StorageAqueous Solution Prep

Anhydrous Reaction

Decision Path

Store FeCl2·2H2O in
 tightly sealed container

 in a desiccator

Weigh quickly in
 low-humidity environment

 (e.g., glove box)

Retrieve

Dissolve weighed FeCl2·2H2O Add solid to flask
 under inert atmosphere

Use deoxygenated, DI water

Acidify water with HCl

Use solution immediately

Use oven-dried glassware

Add anhydrous solvent
 via syringe

Aqueous Path Anhydrous Path
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Caption: Decision workflow for handling ferrous chloride dihydrate.
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Degradation Pathway of FeCl2·2H2O

FeCl2·2H2O (s)
(Pale Green/White)

FeCl2 (aq)
(Deliquescence)
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Fe(III) Species
(e.g., FeCl3, FeO(OH))

(Yellow/Brown)

 surface oxidation

Atmospheric H2O
(Hygroscopicity)

Atmospheric O2

 oxidizes

Experimental Error
- Inaccurate Mass
- Side Reactions

 leads to

 leads to

Click to download full resolution via product page

Caption: Moisture and oxygen-induced degradation of ferrous chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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